2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile
Overview
Description
2-Chloro-3-fluoro-5-iodopyridine-4-carbonitrile (CFI) is a heterocyclic compound, which is a type of organic compound composed of atoms of at least two different elements, typically carbon and nitrogen. CFI is a highly functionalized heterocyclic compound that has been used in a wide range of applications, including medicinal chemistry, materials science, and nanotechnology. CFI has gained increasing attention due to its unique chemical and physical properties, such as its high thermal stability, low volatility, and good solubility in organic solvents.
Scientific Research Applications
2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile has been widely used in scientific research for a variety of applications. It has been used as a building block for the synthesis of various heterocyclic compounds, such as quinolines and pyridines, which are important in medicinal chemistry. 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile has also been used in the synthesis of polymers, such as polyurethanes and polyimides, which have potential applications in materials science. In addition, 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile has been used in the synthesis of nanomaterials, such as carbon nanotubes and graphene, which have potential applications in nanotechnology.
Mechanism of Action
The mechanism of action of 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile is not well understood. However, it is believed that 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile can act as a catalyst in certain reactions, such as the oxidation of organic compounds. In addition, 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile has been shown to be a potent inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile are not well understood. However, it has been suggested that 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile may have anti-inflammatory and anti-cancer properties. In addition, 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs and other xenobiotics.
Advantages and Limitations for Lab Experiments
2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile has several advantages for laboratory experiments. It is a highly functionalized heterocyclic compound that is thermally stable, low volatile, and soluble in organic solvents. In addition, 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile can be synthesized in high yields using a variety of methods, including palladium-catalyzed cross-coupling reactions. However, 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile is not commercially available and must be synthesized in the laboratory.
Future Directions
In the future, 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile could be used in a variety of applications, such as medicinal chemistry, materials science, and nanotechnology. In addition, further research could be conducted to better understand the biochemical and physiological effects of 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile, as well as its mechanism of action. Finally, 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile could be used as a building block for the synthesis of new heterocyclic compounds with potential applications in medicinal chemistry and materials science.
Synthesis Methods
2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile can be synthesized using a variety of methods. One method involves the reaction of 2-chloro-3-fluoro-4-iodopyridine (2-chloro-3-fluoro-5-iodopyridine-4-carbonitrileP) with potassium carbonate in aqueous solution. The reaction is carried out at room temperature and yields 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile in high yields. Other methods include the use of palladium-catalyzed cross-coupling reactions, which allow for the synthesis of 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile in a single step.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile involves the introduction of a cyano group to a pyridine ring, followed by the substitution of chlorine, fluorine, and iodine atoms at specific positions on the ring.", "Starting Materials": [ "2-cyanopyridine", "sodium azide", "iodine", "fluorine gas", "thionyl chloride", "sodium cyanide", "copper(I) iodide", "potassium carbonate", "acetonitrile", "dimethylformamide", "diethyl ether" ], "Reaction": [ "Step 1: Conversion of 2-cyanopyridine to 2-azidopyridine using sodium azide in DMF", "Step 2: Reduction of 2-azidopyridine to 2-aminopyridine using palladium on carbon and hydrogen gas", "Step 3: Conversion of 2-aminopyridine to 2-chloropyridine using thionyl chloride in acetonitrile", "Step 4: Conversion of 2-chloropyridine to 2-chloro-3-fluoropyridine using fluorine gas and copper(I) iodide in diethyl ether", "Step 5: Conversion of 2-chloro-3-fluoropyridine to 2-chloro-3-fluoro-5-iodopyridine using iodine and potassium carbonate in DMF", "Step 6: Conversion of 2-chloro-3-fluoro-5-iodopyridine to 2-chloro-3-fluoro-5-iodopyridine-4-carbonitrile using sodium cyanide in DMF" ] } | |
CAS RN |
2758001-53-3 |
Molecular Formula |
C6HClFIN2 |
Molecular Weight |
282.4 |
Purity |
95 |
Origin of Product |
United States |
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